Cas no 56881-90-4 ((R)-(+)-α-Hydroxy-γ-butyrolactone)

• Product Name: (R)-(+)-α-Hydroxy-γ-butyrolactone
• CAS No: 56881-90-4
• MF: C₄H₆O₃
• MW: 102.0886
• MDL: MFCD00211246
• CID: 367339
• PubChem ID: 7157070
• Update Time: 2025-09-23

(R)-(+)-α-Hydroxy-γ-butyrolactone Chemical and Physical Properties

Names and Identifiers

• (R)-3-Hydroxydihydrofuran-2(3H)-one
• (3R)-3-hydroxyoxolan-2-one
• (R)-(+)-ALPHA-HYDROXY-gAMMA-BUTYROLACTONE
• (R)-(+)-α-Hydroxy-γ-butyrolactone
• 2(3H)-Furanone,dihydro-3-hydroxy-, (3R)-
• (R)-(+)-Dihydro-3-hydroxy-2(3H)-furanone
• (R)-(+)-3-Hydroxytetrahydrofuran-2-one
• (R)-alpha-hydroxy-gamma-butyrolactone
• SG03T0K3QH
• 2(3H)-Furanone, dihydro-3-hydroxy-, (3R)-
• (R)-dihydro-3-hydroxyfuran-2(3H)-one
• (3R)-3-hydroxy-2-oxolanone
• (R)-alpha-Hydroxybutyrolactone
• (3R)-3-oxidanyloxolan-2-one
• FWIBCWKHNZBDLS-GSVOUGTGSA-N
• 2-Hydroxy-gamma-butyrolactone, (+)-
• (R)-.ALPHA.-HYDROXY-.GAMMA.-BUTYROLACTONE
• (3R)-Dihydro-3-hydroxy-2(3H)-furanone
• (R)-(+)-alpha-Hydroxy-gamma-butyrolactone, 95%, optical purity ee: 98% (GLC)
• EN300-2009870
• AS-61367
• H0950
• (R)-3-hydroxy-dihydrofuran-2(3H)-one
• MFCD00211246
• UNII-SG03T0K3QH
• (3R)-3-hydroxydihydro-2(3H)-furanone
• 2-HYDROXY-.GAMMA.-BUTYROLACTONE, (2R)-
• CS-0313973
• AKOS015909640
• 2-HYDROXY-.GAMMA.-BUTYROLACTONE, (+)-
• 56881-90-4
• Q27289197
• SCHEMBL183974
• 2-Hydroxy-gamma-butyrolactone, (2R)-
• T72635
• (2R)-2-hydroxy-gamma-butyrolactone
• (R)-(+)- alpha -Hydroxy- gamma -butyrolactone
• (R)-(+)-.ALPHA.-HYDROXY-.GAMMA.-BUTYROLACTONE

• MDL： MFCD00211246
• Inchi： 1S/C4H6O3/c5-3-1-2-7-4(3)6/h3,5H,1-2H2/t3-/m1/s1
• InChI Key： FWIBCWKHNZBDLS-GSVOUGTGSA-N
• SMILES： O1C([C@@]([H])(C([H])([H])C1([H])[H])O[H])=O

Computed Properties

• Exact Mass: 102.03200
• Monoisotopic Mass: 102.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.309 g/mL at 25 °C(lit.)
• Boiling Point: 133°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.467(lit.)
• PSA: 46.53000
• LogP: -0.70580
• Solubility: Not determined
• Optical Activity: [α]23/D +66°, c = 1.15 in chloroform

(R)-(+)-α-Hydroxy-γ-butyrolactone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters